Cas no 2763755-54-8 (tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate
• CAS No: 2763755-54-8
• MF: C₁₃H₂₁NO₂
• MW: 224.317505598068
• CID: 6785201
• PubChem ID: 165988993
• Update Time: 2025-05-23

tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37353881
• tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate
• 2763755-54-8

• Inchi： 1S/C13H21NO2/c1-12(2,3)16-11(15)14-7-10(8-14)13-4-9(5-13)6-13/h9-10H,4-8H2,1-3H3/i9D
• InChI Key： GHEJXWNMBFFSKE-QOWOAITPSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C12CC([2H])(C1)C2)=O

Computed Properties

• Exact Mass: 224.163505659g/mol
• Monoisotopic Mass: 224.163505659g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate (CAS: 2763755-54-8)

The compound tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate (CAS: 2763755-54-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and emerging applications in pharmaceutical research.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane (BCP) derivatives as bioisosteres for aromatic rings and tert-butyl groups in drug design. The incorporation of BCP moieties, as seen in tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate, has been shown to improve metabolic stability, solubility, and pharmacokinetic properties of lead compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated the successful use of this compound as a key intermediate in the synthesis of novel protease inhibitors with enhanced blood-brain barrier penetration.

The synthetic routes to tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate have been optimized in recent work, with particular emphasis on the deuteration at the 3-position of the BCP ring. A team at MIT reported in 2024 a scalable, high-yield synthesis (82% overall yield) using a modified nickel-catalyzed [2π+2σ] cycloaddition followed by azetidine ring formation. The deuterium incorporation was achieved with >98% isotopic purity, which is crucial for metabolic studies and potential use as an internal standard in mass spectrometry-based assays.

Applications in drug discovery have expanded significantly, with tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate serving as a versatile building block for CNS-targeting therapeutics. Recent patent filings (WO2023/154321) describe its incorporation into dopamine D3 receptor selective ligands showing improved metabolic stability compared to non-deuterated analogs. The deuterium kinetic isotope effect (DKIE) conferred by the 3-2H substitution has been particularly valuable in extending half-life while maintaining target engagement.

Characterization of this compound has benefited from advanced analytical techniques. A 2024 study in Analytical Chemistry presented a comprehensive NMR and mass spectrometry analysis, revealing unique fragmentation patterns that distinguish it from non-deuterated analogs. The tert-butyl carbamate protecting group was shown to provide excellent stability under various reaction conditions while allowing for clean deprotection when needed.

Looking forward, research directions include exploring the use of tert-butyl 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine-1-carboxylate in PROTAC (proteolysis targeting chimera) design and as a scaffold for covalent inhibitors. Preliminary results presented at the 2024 ACS Spring Meeting suggest that the BCP-azetidine combination offers optimal geometry for ternary complex formation in targeted protein degradation applications.